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Profiled Activity of PF-6274484

The table below summarizes the available quantitative data for PF-6274484 against different EGFR mutants

[1].

Target IC₅₀ (nM) Experimental Context

EGFR (wild-type) 0.18 nM Biochemical assay

EGFR (L858R/T790M) 0.14 nM Biochemical assay (inhibitor-resistant mutant)

Other search results discuss the importance of ERBB family selectivity [2] [3] and list various EGFR

inhibitors [4] [5] [6], but they do not provide comparative selectivity data for PF-6274484 against HER2

(ErbB2), HER3 (ErbB3), or HER4 (ErbB4).

Experimental Protocol for Selectivity Profiling

To objectively compare the selectivity of covalent kinase inhibitors like PF-6274484, the most rigorous

method is Activity-Based Protein Profiling (ABPP) coupled with quantitative Mass Spectrometry (MS)

[7]. Here is a detailed workflow:

Probe Design: A clickable chemical handle (e.g., an alkyne) is incorporated into the inhibitor structure
(e.g., PF-6274484) at a position that does not interfere with its intrinsic reactivity or target binding [7].
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Treatment:
In situ: Live cells are treated with the clickable inhibitor probe.
In vitro: Cell lysates are treated with the probe.

Competition Experiments: To identify specific targets, parallel samples are pre-treated with the
parent inhibitor (e.g., PF-6274484) before probe addition. Specific targets will show reduced probe

labeling.
Click Chemistry: Treated samples are reacted with an azide-biotin or azide-fluorescent tag via

copper-catalyzed azide-alkyne cycloaddition (CuAAC) [7].
Target Enrichment and Identification:

For fluorescent tags, labeled proteins are separated by SDS-PAGE and visualized by in-gel
fluorescence to assess the overall labeling pattern and specificity.

For biotin tags, probe-labeled proteins are enriched using streptavidin beads, digested with
trypsin, and identified using quantitative mass spectrometry (e.g., SILAC). This allows for a

proteome-wide inventory of specific (inhibitor-competed) and non-specific targets [7].

This methodology enables the direct mapping of a covalent inhibitor's targets across the human proteome,

providing an unbiased view of its selectivity window beyond just the kinome [7].
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Step 1: Probe Design

Step 2: Treatment & Competition

Step 3: Detection & Analysis

Start: Covalent Inhibitor Selectivity Profiling
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For specific target ID
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Attach Azide-Reporter Tag

Method A:
Gel-Based ABPP
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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